Cas no 2866323-80-8 (Not Yet Assigned)

• Product Name: Not Yet Assigned
• CAS No: 2866323-80-8
• MF: C₈H₁₄ClN₃O
• MW: 206.687745571136
• CID: 5562492
• Update Time: 2025-07-16

Not Yet Assigned Chemical and Physical Properties

Names and Identifiers

• Not Yet Assigned

• Inchi： 1S/C8H13N3O.ClH/c1-6-10-8(12-11-6)7-3-2-4-9-5-7;/h7,9H,2-5H2,1H3;1H/i1D3;
• InChI Key： LVOKDRQHVKSSAE-NIIDSAIPSA-N
• SMILES： C([2H])([2H])([2H])C1=NOC(C2CNCCC2)=N1.Cl

Additional information on Not Yet Assigned

Introduction to Compound with CAS No. 2866323-80-8 and Product Name: Not Yet Assigned

Compound with the CAS number 2866323-80-8 is a chemical entity that has garnered significant attention in the field of pharmaceutical research and development. As of the current date, the product name associated with this compound remains Not Yet Assigned, indicating that it is either in the preliminary stages of research or has not yet been commercialized. This compound, despite its current anonymity, holds promise for various applications, particularly in the realm of medicinal chemistry and drug discovery.

The molecular structure of CAS No. 2866323-80-8 suggests a complex and intricate arrangement of atoms, which may contribute to its unique chemical properties and potential biological activities. Researchers are keen on exploring its pharmacological profile to determine its suitability for therapeutic intervention. The compound's chemical formula and functional groups are critical factors that influence its interactions with biological targets, making it a subject of intense study.

In recent years, advancements in computational chemistry and molecular modeling have enabled scientists to predict the behavior of novel compounds with remarkable accuracy. These tools have been instrumental in identifying potential drug candidates, including those derived from CAS No. 2866323-80-8. By leveraging high-throughput screening and virtual screening techniques, researchers can rapidly assess the compound's efficacy and safety profiles before moving into more extensive preclinical studies.

The pharmaceutical industry is increasingly focusing on innovative approaches to address unmet medical needs. Compounds like CAS No. 2866323-80-8 are being evaluated for their potential in treating a wide range of diseases, including chronic conditions and rare disorders. The lack of an assigned product name underscores the early-stage nature of this research but also highlights the compound's untapped potential.

One of the most exciting aspects of CAS No. 2866323-80-8 is its potential to serve as a scaffold for designing novel therapeutics. By modifying its core structure, chemists can create derivatives with enhanced pharmacological properties. This approach has been successfully employed in the development of several drugs that have revolutionized modern medicine. The compound's versatility makes it an attractive candidate for further exploration.

Current research in the field of medicinal chemistry emphasizes the importance of understanding the structure-activity relationships (SAR) of drug candidates. CAS No. 2866323-80-8 is being subjected to rigorous testing to determine how changes in its molecular structure affect its biological activity. This information is crucial for optimizing the compound's therapeutic potential and minimizing any adverse effects.

The synthesis of CAS No. 2866323-80-8 presents both challenges and opportunities for synthetic chemists. The compound's complex architecture requires sophisticated synthetic strategies to achieve high yields and purity levels. However, recent breakthroughs in synthetic methodologies have made it possible to construct complex molecules with greater ease, thereby accelerating the drug discovery process.

As more data becomes available on CAS No. 2866323-80-8, collaborations between academic institutions and pharmaceutical companies are likely to increase. These partnerships can facilitate faster translation of laboratory findings into clinical applications, bringing new treatments to patients in need. The compound's potential as a lead molecule is a testament to the ongoing efforts in uncovering novel therapeutic agents.

The regulatory landscape for new drug approvals continues to evolve, with an emphasis on ensuring safety and efficacy through comprehensive clinical trials. Before CAS No. 2866323-80-8 can be developed into a commercial product, it must undergo rigorous testing across multiple phases of clinical research. These studies will provide critical insights into its therapeutic benefits and help determine its place in future medical treatments.

In conclusion, while the product name for CAS No. 2866323-80-8 remains Not Yet Assigned, this compound represents a significant advancement in pharmaceutical research. Its unique chemical properties and potential biological activities make it a promising candidate for further study and development. As researchers continue to explore its capabilities, we may soon see this compound emerge as a key player in addressing some of today's most pressing medical challenges.